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Compound of Interest

Compound Name: DL-SERINE (2-13C)

Cat. No.: B1579722

Get Quote

Executive Summary
DL-SERINE (2-13C) is a specialized stable isotope-labeled amino acid utilized primarily as an

internal standard in mass spectrometry (MS) and a tracer in nuclear magnetic resonance

(NMR) metabolomics.[1][2][3] Unlike its naturally abundant counterpart, this isotopomer carries

a Carbon-13 atom at the

-carbon position (C2), creating a distinct mass shift (+1 Da) and a unique NMR chemical shift
that eliminates background interference from endogenous Carbon-12 serine.

This guide provides a technical analysis of the commercial supply chain, critical purity

specifications, and experimental workflows for DL-SERINE (2-13C), specifically targeting

applications in drug development and metabolic flux analysis (MFA).

Part 1: Technical Specifications & Critical Quality
Attributes (CQA)
For high-precision analytical chemistry and metabolic tracking, "high purity" extends beyond

simple chemical assay percentages. It encompasses isotopic enrichment and enantiomeric

definition.
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Chemical & Isotopic Definition
Compound Name: DL-Serine (2-13C)[1][2][3][4][5][6][7]

Chemical Formula: HOCH

CH(NH

)COOH

Molecular Weight: 106.09 g/mol (Labeled) vs. 105.09 g/mol (Unlabeled)

CAS Number (Unlabeled): 302-84-1[1][6]

CAS Number (L-Isomer 2-13C): 89232-76-8 (Note: Specific CAS for the DL-2-13C racemate

is often cited as the unlabeled CAS in commercial catalogs, or defined by the L-isomer CAS

with a "DL" prefix).

Quality Specification Table
Researchers must validate these parameters upon receipt of material to ensure experimental

integrity.
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Parameter Specification Threshold Criticality

Isotopic Enrichment
≥ 99 atom %

C

High: Lower enrichment leads

to complex mass spectral

deconvolution and reduced

NMR sensitivity.

Chemical Purity ≥ 98% (CP)

Medium: Impurities (e.g.,

Glycine, inorganic salts) can

suppress ionization in LC-MS.

Chiral Purity Racemic (50:50 D:L)

Contextual: Crucial for total

serine quantification;

unsuitable for chiral-specific

metabolic studies unless chiral

separation is employed.

Mass Shift M+1

High: Must be distinct from

naturally occurring isotopes

(M+1 abundance in nature is

~1.1%).

Appearance
White to off-white crystalline

solid

Low: Visual check for

degradation or moisture

absorption.

Part 2: Commercial Supplier Landscape
The supply chain for DL-SERINE (2-13C) is consolidated, with Cambridge Isotope Laboratories

(CIL) acting as the primary manufacturer and source for many distributors.

Primary Suppliers & Product Codes
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Supplier Product Code Pack Sizes Status Notes

Cambridge

Isotope Labs

(CIL)

CLM-497 0.1g, 0.5g, 1g Active

The industry

standard

reference. High

inventory

reliability.

Eurisotop CLM-497 Varies Distributor

Official European

distributor for

CIL; same

technical specs.

Sigma-Aldrich

(Merck)
Inquire Custom Variable

Often lists L-

Serine (2-13C)

[Product

604712]. DL-

form often

requires "Stable

Isotope Custom

Synthesis"

request.

Amerigo

Scientific
DL-Serine 2-13C mg - g Distributor

Sourcing likely

from primary

isotope

manufacturers.

Procurement Strategy
Direct vs. Distributor: For US-based labs, ordering directly from CIL (CLM-497) reduces lead

time. For EU/Asia, local distributors like Eurisotop or local CIL offices are preferred to

navigate customs clearance for chemical substances.

L- vs. DL- Form: Ensure the procurement team does not substitute L-Serine (2-13C)

(Product CLM-1572) for DL-Serine. While the L-form is biologically active, the DL-form is

often required as a cost-effective internal standard for total serine analysis where chiral

separation is not performed.
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Part 3: Experimental Applications & Workflows
Application A: Metabolic Flux Analysis (MFA) via NMR
In cancer metabolism, the conversion of Serine to Glycine is a rate-limiting step in the one-

carbon metabolism cycle. Using DL-Serine (2-13C) allows researchers to track the fate of the

-carbon.

Mechanism:

Input: DL-Serine (2-13C) enters the cell.

Enzymatic Conversion: Serine Hydroxymethyltransferase (SHMT) converts Serine to

Glycine.

Label Fate: The

C label at C2 of Serine becomes the

-carbon (C2) of Glycine.

Detection:

C-NMR detects the shift from the Serine C2 resonance (~57 ppm) to the Glycine C2
resonance (~42 ppm).

Application B: Internal Standard for LC-MS
Quantification
DL-Serine (2-13C) is an ideal internal standard (IS) for quantifying serine levels in biological

fluids (plasma, CSF).

Protocol: Isotope Dilution Mass Spectrometry (IDMS)

Sample Prep: Aliquot 100

L of plasma.

Spike IS: Add 10
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L of 100

M DL-Serine (2-13C).

Precipitation: Add 400

L cold methanol to precipitate proteins. Centrifuge.

Derivatization (Optional): Use FMOC or Butyl esterification if retention on C18 is poor.

LC-MS/MS Analysis: Monitor transitions.

Endogenous Serine: m/z 106

60 (Fragment)

IS DL-Serine (2-13C): m/z 107

61 (Fragment)

Calculation: Ratio of Area

/ Area

yields precise concentration, correcting for matrix effects.

Part 4: Pathway Visualization (Graphviz)
The following diagram illustrates the metabolic fate of the

C label from DL-Serine (2-13C) through the SHMT and Serine Dehydratase pathways.
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Labeled Metabolites

DL-Serine (2-13C)
[C2 Labeled]

SHMT
(Serine Hydroxymethyltransferase)

 Cytosolic/Mito SDH
(Serine Dehydratase)

 Gluconeogenesis

Glycine (2-13C)
[Alpha-C Labeled]

 Major Flux

5,10-Methylene-THF
(Unlabeled C3)

 C3 Transfer

Pyruvate (2-13C)
[Carbonyl C=O Labeled]

 Deamination

Click to download full resolution via product page

Figure 1: Metabolic fate mapping of DL-Serine (2-13C). The C2 label (blue) tracks to the alpha-

carbon of Glycine or the carbonyl carbon of Pyruvate.

Part 5: Handling & Stability Protocols
To maintain the "High-Purity" status of DL-SERINE (2-13C) post-procurement, follow these

self-validating storage protocols.

Hygroscopicity Management: Serine is moderately hygroscopic. Store the primary vial in a

desiccator at Room Temperature (20-25°C). Refrigeration is generally not required for the

solid but is mandatory for aqueous stock solutions.

Stock Solution Preparation:

Dissolve in 0.1M HCl to enhance stability and antimicrobial resistance.

Store stocks at -20°C.

Validation: Periodically check the proton NMR of the stock. Appearance of extra peaks

near 3.8 ppm (unlabeled impurity or degradation) indicates compromised integrity.
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Isotopic Dilution Verification: Before running a full study, perform a "blank" run with only the

internal standard. Any signal in the unlabeled channel (M+0) indicates either isotopic impurity

or natural abundance interference that must be subtracted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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